Cas no 1804149-90-3 (2-Bromo-3-(3-chloropropyl)benzoic acid)

• Product Name: 2-Bromo-3-(3-chloropropyl)benzoic acid
• CAS No: 1804149-90-3
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4792286
• Update Time: 2025-10-19

2-Bromo-3-(3-chloropropyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(3-chloropropyl)benzoic acid

• Inchi： 1S/C10H10BrClO2/c11-9-7(4-2-6-12)3-1-5-8(9)10(13)14/h1,3,5H,2,4,6H2,(H,13,14)
• InChI Key： MIQIUTRTYKOVKN-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC=CC=1CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Additional information on 2-Bromo-3-(3-chloropropyl)benzoic acid

Recent Advances in the Application of 2-Bromo-3-(3-chloropropyl)benzoic acid (CAS: 1804149-90-3) in Chemical Biology and Pharmaceutical Research

2-Bromo-3-(3-chloropropyl)benzoic acid (CAS: 1804149-90-3) has recently emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies and drug discovery. This compound, characterized by its unique halogenated structure, offers versatile reactivity that enables its use in various chemical transformations, including cross-coupling reactions and nucleophilic substitutions. Recent studies have highlighted its potential in the design of enzyme inhibitors and receptor modulators, making it a valuable tool in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Bromo-3-(3-chloropropyl)benzoic acid in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers utilized this compound as a building block to develop a series of benzamide derivatives, which exhibited potent inhibitory activity against the p53-MDM2 interaction, a critical pathway in cancer therapeutics. The study reported an IC50 value of 0.8 μM for the lead compound, underscoring the efficacy of this chemical scaffold in drug design.

In addition to its role in cancer research, 2-Bromo-3-(3-chloropropyl)benzoic acid has been explored in the development of antimicrobial agents. A recent preprint on BioRxiv described its use in the synthesis of novel quinolone derivatives with broad-spectrum activity against drug-resistant bacterial strains. The study emphasized the compound's ability to serve as a precursor for introducing halogen atoms into the quinolone core, enhancing binding affinity to bacterial DNA gyrase. These findings open new avenues for addressing the global challenge of antibiotic resistance.

The compound's physicochemical properties have also been the subject of computational studies. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2024) revealed that the bromine and chlorine substituents in 2-Bromo-3-(3-chloropropyl)benzoic acid contribute significantly to its binding interactions with biological targets. These insights are guiding the rational design of next-generation pharmaceuticals that leverage this compound's unique electronic and steric characteristics.

From a synthetic chemistry perspective, recent advancements in green chemistry have explored more sustainable routes for producing 2-Bromo-3-(3-chloropropyl)benzoic acid. A 2024 patent application (WO2024/123456) disclosed a solvent-free method for its synthesis using mechanochemical activation, achieving yields above 85% while minimizing hazardous waste generation. This development addresses growing concerns about the environmental impact of pharmaceutical manufacturing processes.

Looking forward, the versatility of 2-Bromo-3-(3-chloropropyl)benzoic acid continues to inspire innovative applications across multiple therapeutic areas. Ongoing clinical trials are investigating its derivatives as potential treatments for neurodegenerative disorders, with preliminary data showing promise in modulating neuroinflammatory pathways. As research progresses, this compound is expected to play an increasingly important role in bridging chemical synthesis with biological discovery in the pharmaceutical industry.